Cas no 834896-23-0 (methyl 6-(furan-2-yl)-1,3-dimethyl-1H-pyrazolo3,4-bpyridine-4-carboxylate)

• Product name: methyl 6-(furan-2-yl)-1,3-dimethyl-1H-pyrazolo3,4-bpyridine-4-carboxylate
• CAS No: 834896-23-0
• MF: C₁₄H₁₃N₃O₃
• MW: 271.271322965622
• MDL: MFCD06195527
• CID: 3113802
• PubChem ID: 17025901

methyl 6-(furan-2-yl)-1,3-dimethyl-1H-pyrazolo3,4-bpyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• <br>6-Furan-2-yl-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid meth yl ester
• methyl 6-(furan-2-yl)-1,3-dimethyl-1H-pyrazolo3,4-bpyridine-4-carboxylate
• PIIUFEGDUBHVBN-UHFFFAOYSA-N
• 834896-23-0
• AKOS003746999
• methyl 6-(2-furyl)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate
• methyl 6-(furan-2-yl)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate
• EN300-231266
• STK314429
• methyl 6-(furan-2-yl)-1,3-dimethylpyrazolo[3,4-b]pyridine-4-carboxylate
• SCHEMBL17137839
• JIB89623
• methyl 6-(2-furyl)-1,3-dimethyl-pyrazolo[3,4-b]pyridine-4-carboxylate

• MDL： MFCD06195527
• Inchi： InChI=1S/C14H13N3O3/c1-8-12-9(14(18)19-3)7-10(11-5-4-6-20-11)15-13(12)17(2)16-8/h4-7H,1-3H3
• InChI Key： PIIUFEGDUBHVBN-UHFFFAOYSA-N
• SMILES： CC1=NN(C)C2=C1C(=CC(=N2)C3=CC=CO3)C(=O)OC

Computed Properties

• Exact Mass: 271.09569129Da
• Monoisotopic Mass: 271.09569129Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 70.2Ų

Additional information on methyl 6-(furan-2-yl)-1,3-dimethyl-1H-pyrazolo3,4-bpyridine-4-carboxylate

Introduction to Methyl 6-(furan-2-yl)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate (CAS No. 834896-23-0)

Methyl 6-(furan-2-yl)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate, identified by its CAS number 834896-23-0, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazolo[3,4-b]pyridine scaffold, a class of molecules known for their diverse biological activities and potential therapeutic applications.

The structural framework of methyl 6-(furan-2-yl)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate incorporates a furan moiety at the 6-position and dimethyl groups at the 1 and 3 positions of the pyrazolo[3,4-b]pyridine core. This unique arrangement not only contributes to its distinct chemical properties but also opens up numerous possibilities for its interaction with biological targets. The presence of the furan ring introduces a polar aromatic system, which can enhance solubility and binding affinity in biological environments.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. The pyrazolo[3,4-b]pyridine scaffold has emerged as a particularly promising class of molecules due to its ability to modulate various biological pathways. Studies have demonstrated that compounds within this scaffold can exhibit activities ranging from anti-inflammatory and anti-cancer to antimicrobial and antiviral properties.

The furan moiety in methyl 6-(furan-2-yl)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate is particularly noteworthy. Furan derivatives are known for their versatility in drug design, often serving as key pharmacophores in bioactive molecules. The electron-rich nature of the furan ring can facilitate hydrogen bonding interactions with biological targets, enhancing binding affinity. Additionally, the furan ring can undergo various chemical transformations, allowing for further derivatization and optimization of the compound's pharmacological profile.

One of the most exciting aspects of methyl 6-(furan-2-yl)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate is its potential application in the development of novel therapeutics. Recent studies have highlighted the compound's ability to interact with specific enzymes and receptors involved in disease pathways. For instance, research has suggested that this compound may inhibit certain kinases associated with cancer progression or modulate neurotransmitter receptors implicated in neurological disorders.

The dimethyl groups at the 1 and 3 positions of the pyrazolo[3,4-b]pyridine core contribute to the compound's steric and electronic properties. These substituents can influence the compound's solubility, metabolic stability, and binding affinity. By strategically modifying these groups, chemists can fine-tune the pharmacological properties of methyl 6-(furan-2-yl)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate to maximize its therapeutic efficacy while minimizing potential side effects.

In conclusion, methyl 6-(furan-2-yl)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable tool for developing new drugs targeting various diseases. As research in heterocyclic chemistry continues to advance, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.